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Compound of Interest

Compound Name: flatoril

Cat. No.: B1178567

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of the active
pharmaceutical ingredients (APIs) found in Flatoril: Clebopride and Simethicone. As Flatoril is
a finished pharmaceutical product, laboratory professionals are more likely to handle its
individual components during research and development. The following procedural guidance is
intended to ensure the safe handling and disposal of these substances in a laboratory
environment.

Personal Protective Equipment (PPE)

When handling Clebopride and Simethicone in a laboratory setting, adherence to standard
pharmaceutical compounding safety protocols is essential. The required PPE is detailed below.

For non-hazardous compounding involving Simethicone, which is generally considered to have
low toxicity, the following PPE is recommended:[1][2][3][4]

o Gloves: Powder-free nitrile or neoprene gloves are preferred.[5]
o Gown: A disposable gown or a clean lab coat should be worn.[5][6]

o Eye Protection: Safety glasses with side shields or goggles.[1][4]
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» Respiratory Protection: Generally not required under normal use with adequate ventilation.[1]

[3]

For handling Clebopride, which is a potent dopamine antagonist and should be treated as a
potentially hazardous compound, more stringent precautions are necessary:[7][8]

e Gloves: Two pairs of chemotherapy-grade gloves that meet the ASTM D6978 standard are
required.[5][9] The inner glove should be worn under the gown cuff and the outer glove over
the cuff.[9]

o Gown: A disposable, long-sleeved gown made of a material resistant to permeability by
hazardous drugs, such as polyethylene-coated polypropylene, is mandatory.[5][9][10] The
gown should close in the back.[10]

e Eye and Face Protection: Goggles and a face shield, or a full-face respirator, should be used
to protect against splashes.[5][10]

o Respiratory Protection: When handling powdered Clebopride outside of a containment
device, a fit-tested N95 respirator or a higher level of respiratory protection is required.[9][10]

» Additional Protection: Disposable head, hair, and shoe covers are also recommended to
prevent contamination.[5][10]

Quantitative Data for Flatoril Components

The following table summarizes key quantitative data for Clebopride and Simethicone.
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Property

Clebopride

Simethicone

Molecular Formula

C20H24CINsO2[7][8][11]

Mixture of [-<(CH3)2SiO—]n and
SiO2[12][13]

Varies (polymer); typically
14,000-21,000 g/mol for the

Molecular Weight 373.88 g/mol [7][8][11] ) )
polydimethylsiloxane
component.[13][14]

] ] Viscous, greyish-white,

Appearance Crystalline solid.[15] o
opalescent liquid.[12]

Melting Point 194-195 °CJ[15] <-50 °C[4]

Boiling Point Not determined. > 150 °CJ[4]

N Sparingly soluble in water and Practically insoluble in water

Solubility

methanol.[16]

and anhydrous ethanol.[12][17]

Oral LD50 (mice)

>1000 mg/kg[15]

Not determined; considered to

have very low toxicity.[3]

Experimental Protocols

Standard Operating Procedure for Handling Pharmaceutical Compounds (Clebopride and

Simethicone)

This protocol outlines the essential steps for safely handling Clebopride and Simethicone in a

research laboratory.

e Preparation and Precautionary Measures:

o Conduct a thorough risk assessment for the planned experiment.

o Ensure all necessary PPE is available and in good condition.

o Verify that the work area, particularly a chemical fume hood or a biological safety cabinet,

is clean and certified.
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o Have a spill kit readily accessible.

e Donning PPE:

[e]

Don shoe covers, head and hair covers.

o

Put on the inner pair of gloves.

[¢]

Don the gown, ensuring it is fully closed in the back.

[e]

Put on the outer pair of gloves, ensuring they go over the cuffs of the gown.

[e]

Don eye and face protection.

o

If required, don a fit-tested respirator.

e Compound Handling:

[¢]

Perform all manipulations of powdered Clebopride within a certified chemical fume hood or
other containment device.

o For Simethicone, work in a well-ventilated area.[1]

o Use dedicated equipment (spatulas, weigh boats, etc.) for each compound to prevent
cross-contamination.

o Handle containers with care to avoid spills.

o Decontamination and Doffing PPE:

[¢]

After handling, decontaminate all surfaces and equipment.

[e]

Remove the outer pair of gloves and dispose of them as hazardous waste.

[e]

Remove the gown and dispose of it in the designated waste container.

o

Remove the remaining PPE in a manner that avoids self-contamination and dispose of it
appropriately.
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o Wash hands thoroughly with soap and water.

Operational and Disposal Plans

Proper disposal of pharmaceutical waste is critical to ensure environmental and personnel
safety.

Operational Plan:

o Segregation: All waste generated from handling Clebopride and Simethicone, including
contaminated PPE, weigh boats, and wipes, must be segregated from regular laboratory
trash.

o Labeling: Waste containers must be clearly labeled as "Hazardous Pharmaceutical Waste" or
"Non-Hazardous Pharmaceutical Waste" as appropriate.

o Storage: Store waste in designated, secure areas away from general laboratory traffic.
Disposal Plan:

o Clebopride Waste: All materials contaminated with Clebopride should be disposed of as
hazardous pharmaceutical waste.[18] This typically involves incineration at a licensed facility.

e Simethicone Waste: While Simethicone is not classified as hazardous, it should be disposed
of in accordance with institutional and local regulations for chemical waste.[1] It is
recommended to dispose of it as non-hazardous pharmaceutical waste.

o Disposal Method: Utilize a certified hazardous waste disposal vendor for the final disposal of
all pharmaceutical waste.[19][20] Do not dispose of this waste down the drain or in the
regular trash.[18]

Workflow for Handling Flatoril Components
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Workflow for Handling and Disposal of Flatoril Components

Preparation
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- Gather PPE & Spill Kit

'

Don PPE
- Gown, Double Gloves
- Eye/Face Protection
- Respirator (if needed)

Compound Handling

- Use Containment
- Dedicated Equipment

Decontamination
- Clean Work Surfaces
- Decontaminate Equipment

l

Doff PPE
- Remove Outer Gloves First
- Avoid Self-Contamination

Waste Segregation
- Hazardous (Clebopride)
- Non-Hazardous (Simethicone)

Final Disposal
- Use Certified Vendor
- Incineration for Hazardous Waste

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of Clebopride and Simethicone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Handling Protocols for Flatoril
Components: Clebopride and Simethicone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1178567#personal-protective-equipment-for-
handling-flatoril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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